Cas no 1500761-63-6 (5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-(4-thiazolyl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-(4-thiazolyl)-
• CAS No: 1500761-63-6
• MF: C₈H₅N₃O₃S
• MW: 223.208599805832
• CID: 5273495
• Update Time: 2025-06-30

5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-(4-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-(4-thiazolyl)-

• Inchi： 1S/C8H5N3O3S/c12-7-4(8(13)14)1-9-6(11-7)5-2-15-3-10-5/h1-3H,(H,13,14)(H,9,11,12)
• InChI Key： KDJNDEPGRGASMM-UHFFFAOYSA-N
• SMILES： C1(C2=CSC=N2)NC(=O)C(C(O)=O)=CN=1

Additional information on 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-(4-thiazolyl)-

5-Pyrimidinecarboxylic Acid, 1,6-Dihydro-6-Oxo-2-(4-Thiazolyl): A Comprehensive Overview

5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-(4-thiazolyl), also known by its CAS registry number 1500761-63-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound features a pyrimidine ring system with a carboxylic acid group at position 5 and a thiazole substituent at position 2. These structural elements contribute to its unique chemical properties and potential bioactivity.

The synthesis of 5-pyrimidinecarboxylic acid derivatives has been extensively studied due to their promising therapeutic potential. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound. For instance, researchers have employed various coupling reactions and cyclization techniques to construct the pyrimidine ring system with high precision. The integration of computational chemistry tools has further facilitated the optimization of reaction conditions, leading to improved yields and purity levels.

One of the most notable aspects of 5-pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-(4-thiazolyl) is its pharmacological profile. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Recent research has highlighted its potential as a therapeutic agent for chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown remarkable bioavailability when administered orally. Preclinical studies have revealed that it demonstrates excellent absorption characteristics and minimal toxicity profiles. These findings underscore its suitability as a candidate for further clinical development. Moreover, the presence of the thiazole moiety in its structure enhances its stability and bioactivity, making it an attractive target for drug design.

The structural versatility of 5-pyrimidinecarboxylic acid derivatives has also led to their exploration in other therapeutic areas. For instance, recent studies have investigated their potential as antiviral agents against emerging pathogens such as Zika virus and coronaviruses. The ability of these compounds to inhibit viral replication mechanisms makes them promising candidates for antiviral drug development.

In conclusion, 5-pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-(4-thiazolyl) represents a compelling example of how structural modifications can enhance the bioactivity and therapeutic potential of pyrimidine derivatives. With ongoing research focusing on optimizing its pharmacokinetic properties and expanding its application scope, this compound holds great promise for advancing medical science.